Cas no 1805981-23-0 (4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile)

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile is a specialized pyridine derivative featuring both aminomethyl and cyano functional groups, along with a difluoromethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, enabling further functionalization for the synthesis of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability, while the cyano and aminomethyl moieties provide sites for selective modifications. Its well-defined structure makes it a valuable intermediate in the development of novel heterocyclic compounds, particularly in the design of enzyme inhibitors or fluorinated analogs. Suitable for controlled reactions under standard laboratory conditions.

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile structure

1805981-23-0 structure

Product Name:4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile

CAS No:1805981-23-0

MF:C₁₀H₈F₂N₄

MW:222.194128036499

CID:4877357

Update Time:2025-06-14

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile
- Inchi： 1S/C10H8F2N4/c11-10(12)8-5-16-9(4-15)6(1-2-13)7(8)3-14/h5,10H,1,3,14H2
- InChI Key： PPUOETWBGIBYLF-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C#N)C(CC#N)=C1CN)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 326
XLogP3: 0
Topological Polar Surface Area: 86.5

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029040745-1g	4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile	1805981-23-0	97%	1g	$1,549.60	2022-04-01

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile

Recent Advances in the Study of 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805981-23-0)

The compound 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805981-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel pharmaceutical agents. Researchers have explored its utility in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The presence of the aminomethyl and difluoromethyl groups in the pyridine ring enhances the compound's binding affinity and selectivity towards specific kinase targets, making it a valuable scaffold for drug design.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the successful incorporation of 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile into a series of potent and selective inhibitors targeting the JAK-STAT pathway. The study highlighted the compound's ability to modulate cytokine signaling, which is implicated in autoimmune disorders such as rheumatoid arthritis and psoriasis. The findings suggest that this compound could serve as a lead structure for the development of next-generation immunomodulatory drugs.

Another significant advancement involves the compound's application in agrochemical research. Due to its structural features, 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile has been investigated as a potential herbicide. Preliminary studies have shown that it exhibits herbicidal activity by inhibiting key enzymes involved in plant growth and development. This dual utility in both pharmaceutical and agrochemical sectors underscores the versatility of this compound.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural derivatization to enhance its bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1805981-23-0) represents a compelling area of research with broad implications for drug discovery and agrochemical development. Its unique chemical structure and functional versatility make it a valuable tool for addressing unmet medical and agricultural needs. Future studies will likely explore its potential in other therapeutic areas, further solidifying its role in advancing chemical biology and pharmaceutical sciences.